4-(2,4-Dichlorophenyl)-2-nitrophenol, 95%

• IUPAC Name: 4-(2,4-dichlorophenyl)-2-nitrophenol
• InChI: InChI=1S/C12H7Cl2NO3/c13-8-2-3-9(10(14)6-8)7-1-4-12(16)11(5-7)15(17)18/h1-6,16H
• InChI Key: AQPOQMYZNRZIGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2)Cl)Cl)[N+](=O)[O-])O
• Molecular Formula: C12H7Cl2NO3
• DSSTOX Substance ID: DTXSID40686307
• Molecular Weight: 284.09 g/mol
• CAS RN: 1262002-67-4

Description

4-(2,4-Dichlorophenyl)-2-nitrophenol, 95% (4-DNP) is an organic compound used in a variety of scientific research applications. It is a colorless crystalline solid that can be used as an intermediate in the synthesis of organic compounds and as a reagent in organic synthesis. 4-DNP is also used in the study of biochemical and physiological processes, and its advantages and limitations for laboratory experiments are well-documented.

Scientific Research Applications

4-(2,4-Dichlorophenyl)-2-nitrophenol, 95% is used in a variety of scientific research applications, including the study of enzyme kinetics, protein folding, and the synthesis of organic compounds. It is also used in the study of biochemical and physiological processes.

Mechanism of Action

4-(2,4-Dichlorophenyl)-2-nitrophenol, 95% is an inhibitor of cytochrome c oxidase, an enzyme involved in the electron transport chain. It binds to the active site of the enzyme and inhibits its activity, thus preventing the enzyme from transferring electrons from cytochrome c to oxygen. This inhibition results in the production of reactive oxygen species, which can have a variety of effects on cells.
Biochemical and Physiological Effects
The inhibition of cytochrome c oxidase by 4-(2,4-Dichlorophenyl)-2-nitrophenol, 95% can have a variety of effects on cells. It can lead to the production of reactive oxygen species, which can damage DNA and proteins and lead to cell death. It can also lead to a decrease in ATP production, which can lead to cell death due to energy deprivation. In addition, it can lead to an increase in intracellular calcium levels, which can cause cell death due to calcium overload.

Advantages and Limitations for Lab Experiments

The use of 4-(2,4-Dichlorophenyl)-2-nitrophenol, 95% in laboratory experiments has both advantages and limitations. One of the main advantages is that it is relatively easy to synthesize and is relatively inexpensive. In addition, it has a wide range of applications and can be used to study a variety of biochemical and physiological processes. However, it can also be toxic to cells, so it should be used with caution.

Future Directions

There are a number of potential future directions for the use of 4-(2,4-Dichlorophenyl)-2-nitrophenol, 95% in scientific research. One potential direction is to develop more efficient methods of synthesizing 4-(2,4-Dichlorophenyl)-2-nitrophenol, 95%. Another potential direction is to explore the use of 4-(2,4-Dichlorophenyl)-2-nitrophenol, 95% in the study of other biochemical and physiological processes. Additionally, further research could be conducted to explore the potential therapeutic applications of 4-(2,4-Dichlorophenyl)-2-nitrophenol, 95%. Finally, further research could be conducted to explore the potential toxic effects of 4-(2,4-Dichlorophenyl)-2-nitrophenol, 95% and to develop strategies to mitigate these effects.

Synthesis Methods

4-(2,4-Dichlorophenyl)-2-nitrophenol, 95% can be synthesized from 2,4-dichlorophenol and nitric acid. The reaction is conducted in an aqueous solution, with the nitric acid acting as the oxidizing agent. The reaction is carried out at room temperature and is complete in approximately 30 minutes. The product is then isolated and purified by recrystallization.